Cas no 2309468-00-4 ((1-Aminocyclopentyl)-(4-fluorophenyl)methanol;hydrochloride)

• Product Name: (1-Aminocyclopentyl)-(4-fluorophenyl)methanol;hydrochloride
• CAS No: 2309468-00-4
• MF: C₁₂H₁₇ClFNO
• MW: 245.72088599205
• CID: 6243154
• PubChem ID: 138991317
• Update Time: 2025-06-26

(1-Aminocyclopentyl)-(4-fluorophenyl)methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6766671
• 2309468-00-4
• (1-Aminocyclopentyl)-(4-fluorophenyl)methanol;hydrochloride
• (1-aminocyclopentyl)(4-fluorophenyl)methanol hydrochloride

• Inchi： 1S/C12H16FNO.ClH/c13-10-5-3-9(4-6-10)11(15)12(14)7-1-2-8-12;/h3-6,11,15H,1-2,7-8,14H2;1H
• InChI Key： QXTQHAYACZCLKI-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C(C1(CCCC1)N)O

Computed Properties

• Exact Mass: 245.0982700g/mol
• Monoisotopic Mass: 245.0982700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (1-Aminocyclopentyl)-(4-fluorophenyl)methanol;hydrochloride

Introduction to (1-Aminocyclopentyl)-(4-fluorophenyl)methanol;hydrochloride and Its Significance in Modern Medicinal Chemistry

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, identified by its CAS number 2309468-00-4, is (1-Aminocyclopentyl)-(4-fluorophenyl)methanol;hydrochloride. This compound has garnered significant attention in recent years due to its unique structural features and promising pharmacological properties. The presence of both an aminocyclopentyl moiety and a 4-fluorophenyl group makes this molecule a fascinating subject for medicinal chemists exploring new drug candidates.

The compound's structure, characterized by a cyclopentane ring substituted with an amino group and a hydroxymethyl group, linked to a phenyl ring with a fluorine atom at the para position, suggests potential interactions with biological targets that could lead to therapeutic benefits. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various disease pathways. (1-Aminocyclopentyl)-(4-fluorophenyl)methanol;hydrochloride has emerged as a compound of interest in this context. Its ability to interact with specific enzymes and receptors has been explored in several preclinical studies. For instance, researchers have investigated its potential as an inhibitor of certain kinases, which are often overactive in cancers and inflammatory diseases.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This property is crucial for ensuring effective drug delivery and absorption in vivo. The compound's solubility profile also facilitates its use in various experimental settings, allowing for more comprehensive pharmacokinetic and pharmacodynamic studies.

One of the most exciting aspects of (1-Aminocyclopentyl)-(4-fluorophenyl)methanol;hydrochloride is its potential in the field of oncology. Preliminary studies have shown that it can selectively inhibit certain tyrosine kinases, which are critical drivers of tumor growth and progression. By targeting these kinases, the compound may offer a novel mechanism of action for treating various types of cancer. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

The synthesis of (1-Aminocyclopentyl)-(4-fluorophenyl)methanol;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the expertise required in modern medicinal chemistry.

Another area where this compound shows promise is in the treatment of neurological disorders. The ability of (1-Aminocyclopentyl)-(4-fluorophenyl)methanol;hydrochloride to interact with neuronal receptors has been explored in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. By modulating specific neurotransmitter systems, this compound could potentially alleviate symptoms associated with these conditions.

The development of any new drug candidate involves rigorous testing to ensure safety and efficacy. (1-Aminocyclopentyl)-(4-fluorophenyl)methanol;hydrochloride has undergone various in vitro and in vivo studies to evaluate its pharmacological properties. These studies have provided valuable insights into its mechanism of action, potential side effects, and optimal dosing regimens. The results from these studies are crucial for advancing the compound into clinical trials and ultimately bringing it to patients who need it.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between (1-Aminocyclopentyl)-(4-fluorophenyl)methanol;hydrochloride and its biological targets. Advanced computational methods have allowed researchers to predict binding affinities, identify key interaction sites, and optimize drug-like properties. These computational approaches complement traditional experimental methods and accelerate the drug discovery process.

In conclusion, (1-Aminocyclopentyl)-(4-fluorophenyl)methanol;hydrochloride represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical data, make it a compelling candidate for further development. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for improving patient outcomes worldwide.